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Compound of Interest

Compound Name:
2-Chloro-5-methylpyridine-3,4-

diamine

Cat. No.: B107901 Get Quote

An In-depth Technical Guide to 2-Chloro-5-
methylpyridine-3,4-diamine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-5-methylpyridine-3,4-diamine is a substituted pyridine derivative with potential

applications in medicinal chemistry and materials science. Its structure, featuring a chlorinated

pyridine ring with adjacent amine functionalities, makes it a versatile building block for the

synthesis of more complex heterocyclic systems. This guide provides a comprehensive

overview of its molecular structure, formula, and key chemical data. Due to the limited

availability of published experimental data for this specific compound, a plausible synthetic

protocol is proposed based on established chemical transformations of analogous pyridine

derivatives.

Molecular Structure and Formula
The molecular structure of 2-Chloro-5-methylpyridine-3,4-diamine consists of a pyridine ring

substituted with a chlorine atom at the 2-position, a methyl group at the 5-position, and two

amino groups at the 3 and 4-positions.

Molecular Formula: C₆H₈ClN₃[1]
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Molecular Weight: 157.6 g/mol [1]

CAS Number: 18232-91-2

Structural Representation

Start: 2-Chloro-3-amino-4-nitro-5-methylpyridine
Reaction Setup:

- Add Fe powder and NH4Cl solution
- Create inert atmosphere

Reflux:
- Heat to 80-90 °C
- Monitor by TLC

Workup:
- Cool and filter

- Remove ethanol

Extraction:
- Extract with Ethyl Acetate

- Wash with NaHCO3 and Brine

Purification:
- Dry over MgSO4

- Concentrate and purify

End Product:
2-Chloro-5-methylpyridine-3,4-diamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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